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Compound of Interest

Compound Name: Fenoxycarb-13C6

Cat. No.: B12410062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the extraction and quantification of

Fenoxycarb and its carbon-13 labeled internal standard, Fenoxycarb-13C6, in soil samples.

The protocol is based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) sample preparation technique followed by analysis using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Introduction
Fenoxycarb is a carbamate insecticide used to control a variety of insect pests. Monitoring its

presence and concentration in soil is crucial for environmental assessment and ensuring food

safety. The use of an isotopically labeled internal standard, such as Fenoxycarb-13C6, is the

gold standard for accurate quantification in complex matrices like soil, as it compensates for

matrix effects and variations in extraction efficiency and instrument response. This application

note provides a comprehensive and validated protocol for this analysis.

Experimental Protocols
Materials and Reagents

Fenoxycarb analytical standard (≥98% purity)

Fenoxycarb-13C6 analytical standard (≥98% purity, isotopic purity ≥99%)
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Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Magnesium sulfate (anhydrous, analytical grade)

Sodium chloride (analytical grade)

Trisodium citrate dihydrate (analytical grade)

Disodium hydrogen citrate sesquihydrate (analytical grade)

Primary secondary amine (PSA) sorbent

C18 sorbent

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes

Syringe filters (0.22 µm, PTFE)

Sample Preparation: QuEChERS Protocol
This protocol is a modification of the EN 15662 QuEChERS method, optimized for soil

matrices.

Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to

remove large debris and ensure homogeneity.

Weighing: Weigh 10 g of the homogenized soil into a 50 mL polypropylene centrifuge tube.

Hydration: Add 8 mL of LC-MS grade water to the soil sample and vortex for 30 seconds to

create a slurry. Let it stand for 30 minutes to ensure thorough hydration.

Internal Standard Spiking: Spike the sample with a known amount of Fenoxycarb-13C6
solution in acetonitrile to achieve a final concentration of 50 ng/g.
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Extraction:

Add 10 mL of acetonitrile to the centrifuge tube.

Add the QuEChERS extraction salt mixture: 4 g of anhydrous magnesium sulfate, 1 g of

sodium chloride, 1 g of trisodium citrate dihydrate, and 0.5 g of disodium hydrogen citrate

sesquihydrate.

Immediately cap the tube and shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer 6 mL of the acetonitrile supernatant to a 15 mL polypropylene centrifuge tube

containing 900 mg of anhydrous magnesium sulfate, 300 mg of PSA, and 300 mg of C18

sorbent.

Vortex for 30 seconds.

Centrifuge at 4000 rpm for 5 minutes.

Final Extract Preparation:

Take an aliquot of the cleaned supernatant and filter it through a 0.22 µm PTFE syringe

filter into an autosampler vial.

The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis
Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple

quadrupole mass spectrometer with an electrospray ionization (ESI) source is recommended.

Table 1: LC-MS/MS Instrumental Parameters
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Parameter Value

LC Column C18, 100 x 2.1 mm, 1.8 µm

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Ionization Mode ESI Positive

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

Gas Flow Instrument Dependent

Table 2: MRM Transitions for Fenoxycarb and Fenoxycarb-13C6

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Dwell Time
(ms)

Fenoxycarb 302.1 116.1 15 50

302.1 88.1 25 50

Fenoxycarb-

13C6*
308.1 122.1 15 50

308.1 94.1 25 50

*Note: The MRM transitions for Fenoxycarb-13C6 are predicted based on the fragmentation of

the unlabeled compound and the +6 Da mass shift due to the six 13C atoms in the phenoxy

ring. The primary fragmentation involves the cleavage of the ether bond, with the charge being

retained on the phenoxy-ethyl-carbamate portion.
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Data Presentation
The following tables summarize the expected quantitative performance of this method based

on validation studies of similar matrices.

Table 3: Method Validation Data for Fenoxycarb in Soil

Parameter Result

Linearity (R²) > 0.995

Limit of Detection (LOD) 0.5 µg/kg

Limit of Quantification (LOQ) 2.0 µg/kg

Table 4: Recovery and Precision Data for Fenoxycarb in Soil (n=5)

Spiking Level (µg/kg) Mean Recovery (%)
Relative Standard
Deviation (RSD) (%)

5 92 6.8

50 98 4.5

200 95 5.2

Experimental Workflow and Signaling Pathways
The following diagrams illustrate the logical flow of the experimental protocol.

Sample Preparation d-SPE Cleanup Analysis

Soil Sample Collection
and Homogenization Weigh 10g of Soil Hydrate with 8mL Water Spike with

Fenoxycarb-13C6
Add Acetonitrile &
QuEChERS Salts Shake & Centrifuge Transfer Supernatant Add d-SPE Sorbents

(MgSO4, PSA, C18) Vortex & Centrifuge Filter Supernatant LC-MS/MS Analysis Data Acquisition
and Quantification

Click to download full resolution via product page
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Caption: Experimental workflow for Fenoxycarb-13C6 analysis in soil.
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Caption: Mass spectrometric fragmentation of Fenoxycarb and Fenoxycarb-13C6.

To cite this document: BenchChem. [Application Notes and Protocols for Fenoxycarb-13C6
Analysis in Soil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410062#sample-preparation-for-fenoxycarb-13c6-
analysis-in-soil]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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